![molecular formula C21H18ClN3O2 B4612023 N-benzyl-2-({[(4-chlorophenyl)amino]carbonyl}amino)benzamide](/img/structure/B4612023.png)
N-benzyl-2-({[(4-chlorophenyl)amino]carbonyl}amino)benzamide
Overview
Description
N-benzyl-2-({[(4-chlorophenyl)amino]carbonyl}amino)benzamide is a useful research compound. Its molecular formula is C21H18ClN3O2 and its molecular weight is 379.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.1087545 g/mol and the complexity rating of the compound is 488. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
Synthetic Techniques and Characterization : Studies on compounds similar to N-benzyl-2-({[(4-chlorophenyl)amino]carbonyl}amino)benzamide have detailed their synthesis and characterization. For example, N-{[(4-bromophenyl)amino]carbonothioyl}benzamide was synthesized and characterized through various spectroscopic techniques, including IR, H and C-NMR, mass spectrometry, and elemental analysis. Its crystal structure was also determined, highlighting the importance of understanding molecular structures for potential applications in materials science or pharmaceutical research (Saeed et al., 2010).
Chemical Reactions and Mechanisms
Chemoselective Reactions : The chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates, resulting in compounds like N-(2-hydroxyphenyl)benzamides, showcases the potential for targeted chemical synthesis. This process involves the formation of thioureas followed by the elimination of thiocyanic acid, highlighting a pathway for creating biologically interesting compounds (Tarjeet Singh et al., 2017).
Catalysis and Green Synthesis
Catalytic Applications : The use of dodecacarbonyltriruthenium for the carbonylation of amines and hydroamidation of olefins underlines the compound's role in facilitating chemical transformations. This type of research could be pivotal in developing more efficient, catalyzed reactions in organic synthesis, potentially leading to environmentally friendly manufacturing processes (Y. Tsuji et al., 1986).
Molecular Sensing and Antimicrobial Activity
Molecular Sensing : Certain benzamide derivatives have been investigated for their ability to sense fluoride anions, with drastic color transitions observed upon interaction. This property is crucial for developing new materials for environmental monitoring or diagnostic applications (E. A. Younes et al., 2020).
Antimicrobial Properties : Research into benzamides like 2-Benzamido-3-(p-chlorophenyl)propenoic Acid has explored their structure and potential interactions that could be leveraged for antimicrobial applications. Understanding these interactions could inform the development of new antimicrobial agents (R. Palmer et al., 1995).
Properties
IUPAC Name |
N-benzyl-2-[(4-chlorophenyl)carbamoylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN3O2/c22-16-10-12-17(13-11-16)24-21(27)25-19-9-5-4-8-18(19)20(26)23-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,23,26)(H2,24,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDDFOZPQYIHBKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2NC(=O)NC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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